Cas no 860752-46-1 (2-methyl-4-sulfamoylbenzoic acid)

• Product Name: 2-methyl-4-sulfamoylbenzoic acid
• CAS No: 860752-46-1
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD24481175
• CID: 5249327
• PubChem ID: 58727890
• Update Time: 2026-03-09

2-methyl-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminosulfonyl)-2-methyl-
• 2-methyl-4-sulfamoylbenzoic acid

• MDL： MFCD24481175
• Inchi： 1S/C8H9NO4S/c1-5-4-6(14(9,12)13)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11)(H2,9,12,13)
• SMILES： C(O)(=O)C1=CC=C(S(N)(=O)=O)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methyl-4-sulfamoylbenzoic acid

Recent Advances in the Study of 2-Methyl-4-sulfamoylbenzoic Acid (CAS: 860752-46-1) and Its Applications in Chemical Biology and Medicine

2-Methyl-4-sulfamoylbenzoic acid (CAS: 860752-46-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel sulfonamide-based drugs, which are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-methyl-4-sulfamoylbenzoic acid, emphasizing its efficiency and scalability for industrial production. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound with minimal impurities. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in pharmaceutical manufacturing.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the potential of 2-methyl-4-sulfamoylbenzoic acid as a building block for the development of carbonic anhydrase inhibitors. These inhibitors have shown promise in treating conditions such as glaucoma, epilepsy, and certain cancers. The study revealed that derivatives of 2-methyl-4-sulfamoylbenzoic acid exhibited superior binding affinity to carbonic anhydrase isoforms compared to existing inhibitors, suggesting a potential for improved therapeutic efficacy and reduced side effects.

Further investigations into the biological activity of 2-methyl-4-sulfamoylbenzoic acid have uncovered its role in modulating inflammatory pathways. A team at the National Institutes of Health (NIH) reported that the compound significantly reduced the production of pro-inflammatory cytokines in vitro, indicating its potential as an anti-inflammatory agent. These findings were corroborated by in vivo studies, where the compound demonstrated efficacy in reducing inflammation in animal models of rheumatoid arthritis.

The antimicrobial properties of 2-methyl-4-sulfamoylbenzoic acid have also been a focus of recent research. A study published in Antimicrobial Agents and Chemotherapy highlighted its effectiveness against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves the inhibition of bacterial folate synthesis, a pathway critical for microbial survival. This discovery opens new avenues for the development of next-generation antibiotics to combat rising antimicrobial resistance.

In conclusion, the latest research on 2-methyl-4-sulfamoylbenzoic acid (CAS: 860752-46-1) underscores its versatility and potential in chemical biology and medicine. From its role as a synthetic intermediate to its applications in drug development, this compound continues to attract significant scientific interest. Future studies are expected to explore its pharmacokinetics and toxicology profiles, paving the way for its eventual clinical translation. As the field progresses, 2-methyl-4-sulfamoylbenzoic acid may well become a cornerstone in the development of novel therapeutics for a range of diseases.